Cas no 69249-13-4 (4-(Piperazin-1-ylsulfonyl)aniline)

• Product Name: 4-(Piperazin-1-ylsulfonyl)aniline
• CAS No: 69249-13-4
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD03444527
• CID: 1076888
• PubChem ID: 2760427
• Update Time: 2025-04-20

4-(Piperazin-1-ylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazin-1-ylsulfonyl)aniline
• 4-(piperazin-1-ylsulfonyl)aniline(SALTDATA: FREE)
• 69249-13-4
• MFCD03444527
• 4-(Piperazine-1-sulfonyl)-phenylamine
• 4-piperazin-1-ylsulfonylaniline
• AKOS003590835
• Oprea1_353868
• FS-6082
• 4-(piperazine-1-sulfonyl)-aniline
• CS-0213477
• SCHEMBL11510345
• DB-348830
• ALBB-005338
• 4-(piperazine-1-sulfonyl)aniline
• STK496622

• MDL： MFCD03444527
• Inchi： 1S/C10H15N3O2S/c11-9-1-3-10(4-2-9)16(14,15)13-7-5-12-6-8-13/h1-4,12H,5-8,11H2
• InChI Key： GFDCXCIQDDYTEL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Melting Point: 211-213°C

4-(Piperazin-1-ylsulfonyl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides